Cas no 1449680-41-4 (3(2H)-Isoquinolinone, 4-iodo-)
3(2H)-Isoquinolinone, 4-iodo-, is a halogenated heterocyclic compound featuring an iodine substituent at the 4-position of the isoquinolinone scaffold. This structural modification enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine acts as a reactive handle for further functionalization. The compound’s rigid aromatic framework and electron-deficient nature make it valuable in medicinal chemistry for the development of bioactive molecules. Its high purity and well-defined reactivity profile ensure consistent performance in both academic and industrial research applications.
3(2H)-Isoquinolinone, 4-iodo- structure
Product Name:3(2H)-Isoquinolinone, 4-iodo-
CAS No:1449680-41-4
MF:C9H6INO
MW:271.054514408112
MDL:MFCD32067724
CID:4700720
Update Time:2025-10-17
3(2H)-Isoquinolinone, 4-iodo- Chemical and Physical Properties
Names and Identifiers
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- 3(2H)-Isoquinolinone, 4-iodo-
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- MDL： MFCD32067724
- Inchi： 1S/C9H6INO/c10-8-7-4-2-1-3-6(7)5-11-9(8)12/h1-5H,(H,11,12)
- InChI Key： PFMRIVXFLMRLDW-UHFFFAOYSA-N
- SMILES： IC1C(NC=C2C=CC=CC2=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 361
- Topological Polar Surface Area: 29.1
3(2H)-Isoquinolinone, 4-iodo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1001862-5g |
4-iodoisoquinolin-3-ol |
1449680-41-4 | 95% | 5g |
$2400 | 2024-07-24 | |
| eNovation Chemicals LLC | Y1001862-5g |
4-iodoisoquinolin-3-ol |
1449680-41-4 | 95% | 5g |
$2400 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1001862-5g |
4-iodoisoquinolin-3-ol |
1449680-41-4 | 95% | 5g |
$2400 | 2025-02-26 |
3(2H)-Isoquinolinone, 4-iodo- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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